Cas no 1803712-08-4 (Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate
• CAS No: 1803712-08-4
• MF: C₁₂H₇F₆NO₂S
• MW: 343.244902849197
• CID: 4956628
• Update Time: 2025-05-24

Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO2S/c1-2-21-10(20)8-7(22-12(16,17)18)4-3-6(5-19)9(8)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： AAJOGYLBFKVZKH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate

Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803712-08-4): A Comprehensive Overview

Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate, identified by its CAS number 1803712-08-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzoate derivatives, characterized by its intricate molecular structure and functional groups. The presence of cyano, trifluoromethyl, and trifluoromethylthio substituents imparts unique chemical properties, making it a valuable candidate for various research applications.

The molecular structure of Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate consists of a benzene ring substituted with a cyano group at the 3-position, a trifluoromethyl group at the 2-position, and a trifluoromethylthio group at the 6-position. This arrangement results in a highly electron-withdrawing effect, which influences its reactivity and interaction with biological systems. The compound's stability under various conditions and its ability to participate in multiple chemical reactions make it an attractive intermediate in synthetic chemistry.

In recent years, Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate has been extensively studied for its potential applications in pharmaceuticals. The trifluoromethyl and cyano groups are known to enhance the bioavailability and metabolic stability of drug molecules, making this compound a promising building block for the development of new therapeutic agents. Researchers have explored its utility in synthesizing novel heterocyclic compounds, which exhibit potent biological activities against various diseases.

One of the most intriguing aspects of Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate is its role in the synthesis of advanced materials. The compound's unique electronic properties have been leveraged in the development of organic semiconductors and liquid crystals. These materials are crucial for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The introduction of fluorine atoms into the molecular structure enhances the thermal stability and electron transport properties of these materials, leading to improved performance.

Recent studies have also highlighted the compound's potential in medicinal chemistry. The cyano group can serve as a bioisostere for other functional groups, allowing for the design of molecules with tailored pharmacokinetic profiles. Additionally, the trifluoromethylthio group can participate in sulfur-based cross-coupling reactions, enabling the construction of complex drug scaffolds. These attributes have made Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate a valuable tool in drug discovery pipelines.

The synthesis of Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The compound's reactivity with various nucleophiles and electrophiles makes it a versatile intermediate for constructing diverse molecular architectures.

In conclusion, Ethyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803712-08-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and functional groups enable its use in synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.